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Compound of Interest

Compound Name: LY3020371 hydrochloride

Cat. No.: B10824547

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of LY3020371
hydrochloride, a potent and selective mGlu2/3 receptor antagonist, in rodent models. The

following sections detail dosing information, experimental protocols, and the associated
signaling pathways.

Summary of In Vivo Dosing in Rodent Models

LY3020371 hydrochloride has been investigated in various rodent models to explore its

potential as a therapeutic agent, particularly for depression. The quantitative data from key
studies are summarized below.
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BENCHE

Rodent Administrat Dose Range Key

Model

ion Route (mglkg)

Vehicle

Findings

Reference

Rat

Intravenous

(i.v.)

0.1-30

Not specified

Dose-
dependent
decrease in
immobility in
the forced-
swim test;
increased

wakefulness.

Rat

Intravenous

(i.v.)

1and 10

Saline

Alterations in
metabolomic
profiles in the
hippocampus
and
cerebrospinal
fluid (CSF).

[2]

Rat

Intraperitonea
[(i.p.)

1-10

Not specified

Dose-
dependent
increase in
tissue oxygen
in the anterior
cingulate

cortex.

[1]

Wistar Rat

Intraperitonea

1G.p.)

3and 10

Not specified

Significant
reduction in
NREM sleep,
indicating
wake-
promoting

effects.

[3]

Mouse

Not specified Not specified

Not specified

An oral
prodrug,
LY3027788,

recapitulated

[4]
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the effects of
intravenous
LY3020371.

Experimental Protocols

Detailed methodologies for key experiments involving LY3020371 hydrochloride are provided
below.

Forced-Swim Test (FST) in Rats

This protocol is adapted from standard procedures and findings from studies involving
LY3020371.[5][6][71[8][]

Objective: To assess the antidepressant-like effects of LY3020371 hydrochloride.

Materials:

LY3020371 hydrochloride

Vehicle (e.g., saline)

Transparent cylindrical containers (50 cm height, 20 cm diameter)

Water (25°C)

Video recording and analysis software
Procedure:

e Animal Acclimation: House rats in standard conditions and handle them for several days
before the experiment to minimize stress.

e Drug Administration: Administer LY3020371 hydrochloride or vehicle intravenously at the
desired dose (e.g., 0.1-10 mg/kg).

o Pre-Test Session (Day 1): Place each rat individually into a cylinder filled with water to a
depth of 30 cm for a 15-minute session. This session serves to induce a state of immobility
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on the subsequent test day. After 15 minutes, remove the rats, dry them with a towel, and
return them to their home cages.

Test Session (Day 2): 24 hours after the pre-test session, administer the same treatment
(LY3020371 or vehicle). After the appropriate pre-treatment time, place the rats back into the
swim cylinders for a 5-minute test session.

Behavioral Recording: Record the entire 5-minute session using a video camera.

Data Analysis: Score the duration of immobility, swimming, and climbing behaviors. A
decrease in the duration of immobility is indicative of an antidepressant-like effect. The rater
should be blind to the treatment groups.
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Caption: Proposed signaling pathway for LY3020371.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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